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Compound of Interest

Compound Name: Riboflavin-13C4,15N2

Cat. No.: B12053006 Get Quote

Essential Safety and Handling Guide for Riboflavin-
13C4,15N2
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the handling and disposal of Riboflavin-
13C4,15N2, a non-radioactive, stable isotope-labeled form of Vitamin B2. Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring the integrity of

your research.

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

Riboflavin-13C4,15N2, based on Safety Data Sheet (SDS) recommendations. Consistent and

correct use of PPE is the first line of defense against potential exposure.
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PPE Category Equipment Specification Purpose

Eye Protection

Chemical safety glasses or

goggles. A face shield may be

required if there is a risk of

splashing.

Protects eyes from dust

particles and splashes.

Hand Protection

Impervious chemical-resistant

gloves (e.g., nitrile or

neoprene).

Prevents skin contact with the

compound.

Body Protection

A full-length laboratory coat,

worn closed with sleeves rolled

down. For significant handling

operations, consider chemical-

resistant coveralls.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required in a

well-ventilated area. If dust is

generated, a dust respirator or

a self-contained breathing

apparatus (SCBA) should be

used.[1][2]

Prevents inhalation of airborne

particles.

Operational Plan for Safe Handling
Following a systematic operational plan minimizes risks and ensures a controlled environment

for handling Riboflavin-13C4,15N2.

Preparation and Pre-Handling Checklist
Ventilation: Ensure work is conducted in a well-ventilated area, such as a chemical fume

hood, to minimize dust and vapor concentrations.[1][2]

Emergency Equipment: Locate and verify the functionality of the nearest safety shower and

eyewash station.

Review SDS: Before starting, review the Safety Data Sheet for Riboflavin-13C4,15N2.
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Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.

Handling Procedures
Avoid Dust Generation: Handle the compound carefully to avoid creating dust.[1] Use

appropriate tools for transferring the solid material.

Portioning: If portioning the compound, do so in a controlled area to prevent dispersal.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory area where the compound is

handled.

Hand Washing: Always wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.

Storage
Container: Keep the container tightly closed when not in use.

Location: Store in a cool, dry, and well-ventilated place, protected from light. Several sources

recommend storage in a freezer at -20°C.

Labeling: Ensure the container is clearly labeled with the compound's name and any relevant

hazard information.

Disposal Plan
Proper disposal of Riboflavin-13C4,15N2 and any contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

Waste Collection: Place unused Riboflavin-13C4,15N2 and any materials contaminated with

it (e.g., gloves, wipes, disposable labware) into a clearly labeled, sealed container for

hazardous waste.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service. Do not dispose of this material down the drain or in regular trash.
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Local Regulations: Adhere to all federal, state, and local environmental regulations regarding

chemical waste disposal.

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the safe handling and disposal process for

Riboflavin-13C4,15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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